N-(3-ethoxyphenyl)cyclopropanecarboxamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C12H15NO2/c1-2-15-11-5-3-4-10(8-11)13-12(14)9-6-7-9/h3-5,8-9H,2,6-7H2,1H3,(H,13,14)
• InChI Key: RGWHXFLWZFCOAO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CC2

Description

N-(3-ethoxyphenyl)cyclopropanecarboxamide, also known as etonitazene, is a synthetic opioid that was first synthesized in the 1950s. It is a potent analgesic that is structurally similar to fentanyl and is classified as a Schedule I controlled substance in the United States due to its high potential for abuse and addiction.

Mechanism of Action

Etonitazene acts as a potent agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has affinity for the delta and kappa opioid receptors, although its effects at these receptors are less well understood.
Biochemical and Physiological Effects:
Etonitazene produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause addiction and dependence, as well as a range of adverse effects, such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

Etonitazene has several advantages for use in laboratory experiments, including its high potency and selectivity for the mu-opioid receptor. However, its potential for abuse and addiction, as well as its adverse effects, make it a challenging compound to work with and require careful handling and monitoring.

Future Directions

There are several potential future directions for research involving N-(3-ethoxyphenyl)cyclopropanecarboxamide, including the development of new opioid analgesics with improved safety and efficacy profiles, the investigation of the molecular mechanisms underlying opioid tolerance and dependence, and the exploration of novel therapeutic targets for the treatment of chronic pain and opioid addiction. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of N-(3-ethoxyphenyl)cyclopropanecarboxamide in different animal models and human populations.

Synthesis Methods

The synthesis of N-(3-ethoxyphenyl)cyclopropanecarboxamide involves the reaction of cyclopropanecarboxylic acid with 3-ethoxyaniline in the presence of phosphorus pentoxide and thionyl chloride. The resulting intermediate is then subjected to a series of reactions involving acetic anhydride, hydrogen chloride, and sodium hydroxide to yield the final product.

Scientific Research Applications

Etonitazene has been used extensively in scientific research to study the mechanisms of opioid receptor activation and the development of opioid tolerance and dependence. It has also been used to investigate the pharmacokinetics and pharmacodynamics of opioids in animal models.